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Compound of Interest

Compound Name: 2-Amino-5-(methoxymethyl)phenol

Cat. No.: B8721603 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
The following technical guide on the safety, handling, and material safety data for 2-Amino-5-
(methoxymethyl)phenol (CAS No. 824933-84-8) has been compiled from available scientific

literature and safety data sheets of structurally similar compounds. To date, a comprehensive

and publicly available Safety Data Sheet (SDS) specifically for 2-Amino-5-
(methoxymethyl)phenol has not been identified. Therefore, the information presented herein

is intended to provide a preliminary safety overview and should be interpreted with caution. All

handling and experimental procedures should be conducted under the assumption that this

compound is hazardous, and a thorough risk assessment should be performed by qualified

personnel before use. The data from analogous compounds, primarily 2-Amino-5-methylphenol

and 2-Amino-5-methoxyphenol, are used to infer potential hazards and are clearly designated

as such.

Chemical and Physical Properties
A summary of the known and predicted physical and chemical properties of 2-Amino-5-
(methoxymethyl)phenol and its analogs is provided below. It is critical to note the absence of

experimentally verified data for the target compound.
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Property
2-Amino-5-
(methoxymethyl)ph
enol (Predicted)

2-Amino-5-
methylphenol
(Experimental)

2-Amino-5-
methoxyphenol
(Experimental)

Molecular Formula C₈H₁₁NO₂ C₇H₉NO C₇H₉NO₂

Molecular Weight 153.18 g/mol 123.15 g/mol 139.15 g/mol

Appearance Not Available Powder Not Available

Melting Point Not Available 159-162 °C Not Available

Boiling Point Not Available Not Available Not Available

Solubility Not Available Not Available Not Available

CAS Number 824933-84-8 2835-98-5 40925-70-0

Hazard Identification and GHS Classification
(Inferred)
The following GHS classifications are inferred from data on analogous aminophenol

derivatives. A definitive classification for 2-Amino-5-(methoxymethyl)phenol is not available.
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Hazard Class
Hazard Statement
(Inferred)

Pictogram Signal Word

Acute Toxicity, Oral
H302: Harmful if

swallowed
alt text Warning

Skin

Corrosion/Irritation

H315: Causes skin

irritation
alt text Warning

Serious Eye

Damage/Irritation

H319: Causes serious

eye irritation
alt text Warning

Skin Sensitization
H317: May cause an

allergic skin reaction
alt text Warning

Specific Target Organ

Toxicity (Single

Exposure)

H335: May cause

respiratory irritation
alt text Warning

Toxicological Data (Analog-Based)
The toxicological profile of 2-Amino-5-(methoxymethyl)phenol has not been established. The

data below for 2-Amino-5-methylphenol is provided for context and to guide preliminary risk

assessment.[1][2]
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Endpoint Species Route Value Reference

Acute Oral

Toxicity (LD50)
Rat Oral 3600 mg/kg [2]

Skin

Sensitization
Guinea Pig Dermal

Moderate

sensitizer
[1]

Genotoxicity In vitro/In vivo -
Genotoxic

potential
[1]

Reproductive/De

velopmental

Toxicity

Rat Oral

NOAEL: 200

mg/kg/day

(maternal and

developmental)

[1]

Repeated Dose

Toxicity (90-day)
Rat Gavage

Significant

reduction in food

consumption and

body weight at

500 mg/kg/day

[1]

Note: NOAEL = No-Observed-Adverse-Effect Level.

Experimental Protocols
Due to the absence of specific studies on 2-Amino-5-(methoxymethyl)phenol, detailed

experimental protocols for its safety assessment are not available. However, a general

workflow for the safe handling of a potentially hazardous chemical powder in a research setting

is provided below.

General Safe Handling Workflow for a Novel Chemical
Powder
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Caption: General workflow for handling a chemical powder.
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First Aid Measures (Inferred)
These first aid measures are based on the potential hazards of aminophenol compounds and

should be adapted based on a specific risk assessment.

Exposure Route First Aid Procedure

Inhalation
Move person to fresh air. If breathing is difficult,

give oxygen. Seek immediate medical attention.

Skin Contact

Immediately wash skin with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Handling and Storage
Handling:

Use in a well-ventilated area, preferably in a chemical fume hood.

Avoid creating dust.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses with side shields or goggles.

Wash hands thoroughly after handling.

Storage:
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Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

Logical Relationship for Risk Assessment
The following diagram illustrates the logical flow for assessing the risk of a new chemical with

limited data.
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Caption: Risk assessment flow for a novel compound.

Conclusion
While a complete safety profile for 2-Amino-5-(methoxymethyl)phenol is not currently

available in the public domain, the data from structurally related aminophenols suggest that it

should be handled as a hazardous substance. It is likely to be harmful if swallowed, and an

irritant to the skin, eyes, and respiratory system, with potential for skin sensitization.

Researchers, scientists, and drug development professionals are strongly advised to conduct a

thorough risk assessment, implement stringent safety protocols, and use appropriate personal

protective equipment when handling this compound. Further toxicological studies are

necessary to fully characterize the safety profile of 2-Amino-5-(methoxymethyl)phenol.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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